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Compound of Interest

Compound Name: 3-Methyltetrahydrofuran

Cat. No.: B083541

For researchers, scientists, and professionals in drug development, the safe handling and
disposal of chemicals is paramount. This guide provides essential, immediate safety and
logistical information for the proper disposal of 3-Methyltetrahydrofuran (3-MeTHF), ensuring
operational safety and regulatory compliance.

Core Safety Information:

3-Methyltetrahydrofuran is a highly flammable liquid and vapor that can cause severe skin
burns and eye damage.[1][2] It may also cause drowsiness or dizziness.[1][2] A significant
hazard associated with 3-MeTHF is its potential to form explosive peroxides upon exposure to
air, especially when stored for extended periods.[3] Therefore, it is crucial to handle this
chemical with extreme caution in a well-ventilated area, away from heat, sparks, and open
flames.

Hazard Summary Table
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Hazard Classification GHS Category Description

Highly flammable liquid and

Flammable liquids Category 2
vapor.[1][2][4][5]
] S Causes severe skin burns and
Skin corrosion/irritation Sub-category 1C
eye damage.[1][2]
Serious eye damage/eye Causes serious eye damage.
o Category 1
irritation [1][2]
Specific target organ toxicity — May cause drowsiness or
] Category 3 o
single exposure dizziness.[1][2]

Operational and Disposal Plan

This plan outlines the procedural, step-by-step guidance for the safe disposal of 3-
Methyltetrahydrofuran.

1. Personal Protective Equipment (PPE):

Before handling 3-MeTHF, ensure the following PPE is worn:

o Eye Protection: Chemical safety goggles and a face shield.

» Hand Protection: Chemical-resistant gloves (e.qg., nitrile rubber).

» Body Protection: Flame-retardant lab coat and closed-toe shoes.

o Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator.
2. Waste Collection:

o Collect waste 3-MeTHF in a designated, properly labeled, and sealed container.[1]

e The container must be made of a compatible material and should be kept closed when not in
use.[1][4][5]

e Do not mix 3-MeTHF waste with other incompatible chemicals.
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. Storage of Waste:

Store the waste container in a cool, dry, and well-ventilated area, away from heat, ignition
sources, and direct sunlight.[1][4][5]

The storage area should be clearly marked as a hazardous waste storage area.
. Disposal Procedure:

The disposal of 3-Methyltetrahydrofuran must be conducted by a licensed and approved
waste disposal facility in accordance with all applicable federal, state, and local regulations.[1]

[4][5]

Step 1: Contact Environmental Health and Safety (EHS): Notify your institution's EHS
department or equivalent authority to arrange for the pickup and disposal of the hazardous
waste.

Step 2: Provide Information: Be prepared to provide information about the waste, including
its chemical composition and quantity.

Step 3: Prepare for Pickup: Ensure the waste container is securely sealed and properly
labeled for transport.

Step 4: Documentation: Complete all necessary waste disposal forms and maintain records
as required by your institution and regulatory agencies.

. Accidental Spill Response:

In the event of a spill, follow these procedures immediately:

o Evacuate: Evacuate all non-essential personnel from the spill area.[1]
» Ventilate: Ensure the area is well-ventilated.

» Contain: Use a non-combustible absorbent material like sand or earth to contain the spill.[3]
[4] Do not use combustible materials like sawdust.
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o Collect: Carefully collect the absorbed material using non-sparking tools and place it in a
sealed container for disposal.[1][3][4]

o Decontaminate: Clean the spill area thoroughly with a suitable solvent.

e Report: Report the spill to your EHS department.

Logical Workflow for 3-Methyltetrahydrofuran
Disposal

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of 3-Methyltetrahydrofuran.
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3-Methyltetrahydrofuran Disposal Workflow
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Caption: Workflow for the safe disposal of 3-Methyltetrahydrofuran.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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